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Compound of Interest

Compound Name: Biotin-PEG3-amine

Cat. No.: B606131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of

Biotin-PEG3-amine, a versatile reagent for biotinylation. Adherence to these protocols is

crucial for ensuring the stability, reactivity, and performance of the compound in various

research and drug development applications.

Product Information
Biotin-PEG3-amine is a carboxyl-reactive biotinylation reagent that incorporates a three-unit

polyethylene glycol (PEG) spacer arm.[1] This hydrophilic spacer enhances the aqueous

solubility of labeled molecules, reduces aggregation, and minimizes steric hindrance

associated with the binding of biotin to avidin or streptavidin.[1][2][3] The terminal primary

amine group allows for its conjugation to molecules containing carboxylic acids or their

activated esters.[3][4]

Recommended Storage Conditions
Proper storage is critical to maintain the integrity and reactivity of Biotin-PEG3-amine. The

following conditions are recommended for optimal shelf life and performance.

Long-Term Storage (Solid Form)
For long-term storage, Biotin-PEG3-amine should be stored as a solid under the conditions

outlined in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606131?utm_src=pdf-interest
https://www.benchchem.com/product/b606131?utm_src=pdf-body
https://www.benchchem.com/product/b606131?utm_src=pdf-body
https://www.aatbio.com/products/biotin-peg3-amine
https://www.aatbio.com/products/biotin-peg3-amine
https://bpsbioscience.com/biotin-peg3-amine-78424
https://bpsbioscience.com/media/wysiwyg/Other/78424.pdf
https://bpsbioscience.com/media/wysiwyg/Other/78424.pdf
https://vectorlabs.com/products/biotin-peg3-amine/?print-products=pdf
https://www.benchchem.com/product/b606131?utm_src=pdf-body
https://www.benchchem.com/product/b606131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Condition Rationale

Temperature -20°C[2][3][4][5][6][7]
Minimizes degradation and

preserves chemical integrity.

Atmosphere

Store under a dry, inert

atmosphere (e.g., Argon or

Nitrogen)[8]

Protects against oxidation and

moisture.

Light
Protect from light; store in the

dark[5][8][9]

Prevents light-induced

degradation.

Container Tightly sealed container[9]
Prevents exposure to moisture

and air.

Desiccant Store with a desiccant[8] Ensures a dry environment.

Shelf Life At least 2 years[2][3]
Under optimal conditions, the

compound remains stable.

Short-Term Storage and Handling
When removed from long-term storage for use, the following precautions should be taken:

Equilibration: Allow the container to warm to room temperature before opening.[8] This

prevents condensation of moisture onto the compound.

Inert Gas: After use, flush the container with an inert gas (Argon or Nitrogen) before

resealing.[8]

Shipping: Biotin-PEG3-amine is typically shipped at ambient temperature or with blue

ice/gel packs (+4°C).[2][4][6] Upon receipt, it should be stored at the recommended -20°C.

Preparation of Stock Solutions
Due to the potential for hydrolysis, it is recommended to prepare solutions of Biotin-PEG3-
amine fresh for each use.[10] If a stock solution must be prepared, it should be aliquoted into

small, single-use volumes and stored appropriately.
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Recommended Solvents
Biotin-PEG3-amine exhibits solubility in several common laboratory solvents.

Solvent Reported Solubility

DMSO 245 mg/mL (585.35 mM)[5]

DMF 20 mg/mL[11]

Methanol (MeOH) Soluble[4]

Water 95 mg/mL (226.97 mM)[5]

PBS (pH 7.2) 10 mg/mL[11]

Note: Sonication may be required to fully dissolve the compound in aqueous buffers.[5]

Stock Solution Storage
Solutions are generally unstable and should be prepared fresh.[10] If short-term storage is

necessary, store aliquots at -20°C and protect them from light. Avoid repeated freeze-thaw

cycles.[3]

Experimental Protocols
Biotin-PEG3-amine is primarily used to biotinylate molecules containing carboxyl groups, such

as proteins (at aspartic and glutamic acid residues) or molecules with a terminal carboxylic

acid. This reaction requires the activation of the carboxyl group using a coupling agent like

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of NHS (N-

hydroxysuccinimide) or Sulfo-NHS.

General Workflow for Biotinylation
The following diagram illustrates the general workflow for biotinylating a target molecule with

Biotin-PEG3-amine.
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General Biotinylation Workflow

Prepare Target Molecule
(e.g., Protein in Buffer)

Activate Carboxyl Groups
(Add EDC/NHS to Target)

Prepare Reagents:
- Biotin-PEG3-amine

- EDC/NHS
- Reaction Buffer

Add Biotin-PEG3-amine
to Activated Target

Incubate Reaction Mixture

Quench Reaction
(e.g., with hydroxylamine)

Purify Biotinylated Product
(e.g., Dialysis, Desalting Column)

Click to download full resolution via product page

Caption: Workflow for labeling carboxyl groups with Biotin-PEG3-amine.

Protocol: Biotinylation of a Protein
This protocol provides a general procedure for labeling a protein with Biotin-PEG3-amine. The

optimal concentrations and reaction times may need to be determined empirically for each

specific protein.

Materials:
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Protein to be labeled in a suitable buffer (e.g., MES or PBS, pH 6.0)

Biotin-PEG3-amine

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine)

Purification column (e.g., desalting column)

Procedure:

Prepare Protein: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

Prepare Reagents:

Prepare a 10 mM stock solution of Biotin-PEG3-amine in an appropriate solvent (e.g.,

water or DMSO).

Prepare a 100 mM stock solution of EDC in reaction buffer.

Prepare a 100 mM stock solution of Sulfo-NHS in reaction buffer.

Activate Protein: Add a 20- to 50-fold molar excess of EDC and Sulfo-NHS to the protein

solution. Incubate for 15 minutes at room temperature.

Biotinylation Reaction: Add a 20- to 100-fold molar excess of the Biotin-PEG3-amine stock

solution to the activated protein solution.

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C

with gentle stirring.

Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration

of 50-100 mM. Incubate for 15 minutes at room temperature.
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Purification: Remove excess, unreacted biotinylation reagent and byproducts by dialysis

against a suitable buffer or by using a desalting column.

Storage of Labeled Protein: Store the purified biotinylated protein at 4°C or -20°C, depending

on the stability of the protein.

Safety and Handling
Biotin-PEG3-amine is intended for research use only.[4][9] Standard laboratory safety

precautions should be observed.

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eyewear.

[9]

Inhalation: Avoid breathing dust, vapors, mist, or gas.[9]

Contact: In case of skin or eye contact, wash the affected area with copious amounts of

water for at least 15 minutes and seek medical advice.[9]

Ingestion: If swallowed, wash out the mouth with water if the person is conscious and seek

medical advice.[9]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and national regulations.[9]

The toxicological properties of this substance have not been thoroughly investigated.[12] It

should be handled by a technically qualified individual experienced in working with potentially

hazardous chemicals.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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